Cas no 933687-81-1 (Decahydro-1,5-naphthyridine)

• Product Name: Decahydro-1,5-naphthyridine
• CAS No: 933687-81-1
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• MDL: MFCD08703351
• CID: 802200
• Update Time: 2025-10-28

Decahydro-1,5-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 1,5-Naphthyridine,decahydro-
• Decahydro-1,5-naphthydridine
• decahydro-1,5-naphthyridine
• 1,5-diazadecalin
• Decahydro-[1,5]naphthyridine
• Decahydro-1,5-naphthyridine

• MDL： MFCD08703351
• Inchi： 1S/C8H16N2/c1-3-7-8(9-5-1)4-2-6-10-7/h7-10H,1-6H2
• InChI Key： RQPDLNSKAAOHTF-UHFFFAOYSA-N
• SMILES： N1CCCC2C1CCCN2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 99.8
• XLogP3: 0.5
• Topological Polar Surface Area: 24.1

Additional information on Decahydro-1,5-naphthyridine

Comprehensive Overview of Decahydro-1,5-naphthyridine (CAS No. 933687-81-1): Properties, Applications, and Industry Insights

Decahydro-1,5-naphthyridine (CAS No. 933687-81-1) is a saturated heterocyclic compound featuring a naphthyridine backbone with complete hydrogenation. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its versatile scaffold, which serves as a building block for bioactive molecules. The compound's rigid bicyclic framework and nitrogen-rich configuration make it valuable for designing ligands targeting enzymes and receptors.

Recent trends in drug discovery highlight the growing demand for saturated nitrogen heterocycles like Decahydro-1,5-naphthyridine, as they improve metabolic stability and bioavailability compared to aromatic counterparts. Industry reports indicate a 20% annual growth in applications of such scaffolds in CNS drugs and antiviral agents. Researchers frequently search for "hydrogenated naphthyridine derivatives" and "CAS 933687-81-1 solubility data," reflecting practical needs in formulation development.

The synthesis of Decahydro-1,5-naphthyridine typically involves catalytic hydrogenation of corresponding aromatic precursors or reductive amination strategies. Advanced purification methods including preparative HPLC ensure >98% purity for research applications. Analytical characterization via LC-MS and NMR spectroscopy confirms structural integrity, with the compound's stereochemistry being particularly crucial for biological activity.

In material science, this compound demonstrates potential as a corrosion inhibitor due to its electron-donating nitrogen atoms. Patent analyses reveal emerging applications in coordination chemistry, where it acts as a chelating agent for transition metals. Environmental studies confirm its biodegradability, addressing sustainability concerns in specialty chemical applications.

Quality control specifications for CAS 933687-81-1 typically include tests for residual solvents, heavy metals, and isomeric purity. Storage recommendations emphasize protection from moisture at 2-8°C under inert atmosphere. The compound's vapor pressure and partition coefficients are frequently requested parameters for industrial process design.

Emerging research explores Decahydro-1,5-naphthyridine's role in asymmetric catalysis and organocatalysis. Its structural similarity to tropane alkaloids sparks interest in neurological drug development, with computational studies predicting favorable blood-brain barrier permeability. These applications align with current industry focus on CNS-targeted therapeutics and precision medicine approaches.

Regulatory status varies by region, but Decahydro-1,5-naphthyridine generally falls under standard laboratory chemical classifications. Safety data sheets recommend standard organic compound handling procedures, with particular attention to pH stability in aqueous solutions. The compound's ecological impact assessment shows low bioaccumulation potential, supporting its use in green chemistry initiatives.

Market analysis indicates steady demand growth for 933687-81-1, particularly from contract research organizations and academic institutions. Price fluctuations correlate with palladium catalyst availability, reflecting its use in synthetic routes. Recent process optimization publications demonstrate improved atom economy in production, reducing manufacturing costs by up to 35%.

Future applications may leverage the compound's conformational rigidity in supramolecular chemistry and molecular imprinting technologies. Cross-disciplinary studies investigate its potential in energy storage materials and ionic liquids, responding to renewable energy sector demands. These developments position Decahydro-1,5-naphthyridine as a multifaceted tool in modern chemical innovation.